Cas no 2137434-52-5 (1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel-)

• Product Name: 1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel-
• CAS No: 2137434-52-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5277089
• Update Time: 2025-06-25

1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel-

• Inchi： 1S/C10H19NO/c1-7(6-12)11-10-5-8-3-2-4-9(8)10/h7-12H,2-6H2,1H3/t7?,8-,9-,10?/m1/s1
• InChI Key： WGGFNTGYKIBTEF-DSAQSWLYSA-N
• SMILES： C(O)C(NC1C[C@]2([H])[C@@]1([H])CCC2)C

Additional information on 1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel-

Introduction to 1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel- (CAS No: 2137434-52-5)

1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel-, identified by its CAS number 2137434-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex bicyclic structure and an amine substituent, which makes it a promising candidate for various biochemical applications. The stereochemistry of the molecule, particularly the configuration at the (1R,5R)-bicyclo[3.2.0]hept-6-ylamino moiety, plays a crucial role in determining its biological activity and interaction with target enzymes or receptors.

The synthesis of this compound involves intricate organic transformations, including ring-closure reactions and stereoselective functionalization. The presence of the bicyclo[3.2.0]heptane scaffold introduces unique conformational constraints that can influence the molecule's solubility, metabolic stability, and binding affinity. Recent advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them accessible for further investigation in drug discovery programs.

In the realm of medicinal chemistry, 1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel- has been explored as a potential lead compound for developing novel therapeutic agents. Its structural features suggest that it may interact with biological targets in ways that differ from conventional pharmacophores. For instance, the rigid bicyclic core could enhance binding specificity, while the amine group provides a site for further derivatization to optimize pharmacokinetic properties.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in modulating binding affinity and adverse effects. The (1R,5R)-configuration of the bicyclo[3.2.0]heptane ring has been found to impart unique biological properties that may translate into improved therapeutic efficacy or reduced toxicity compared to racemic or other stereoisomeric forms. This has spurred interest in developing enantioselective synthetic routes to access these chiral compounds more efficiently.

The compound's potential applications extend beyond traditional small-molecule drug development. Researchers are investigating its utility as a building block for peptidomimetics and other biologically active scaffolds. The bicyclo[3.2.0]heptane moiety can serve as a scaffold for designing molecules with enhanced bioavailability or targeted delivery systems. Additionally, its structural complexity makes it an attractive candidate for computational modeling studies aimed at understanding molecular interactions at an atomic level.

From a computational chemistry perspective, 1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel- offers a rich system for studying conformational dynamics and electronic properties. Advanced molecular modeling techniques have been employed to predict how this molecule might behave in different environments, including biological membranes or enzyme active sites. These insights can guide experimental efforts by providing hypotheses about optimal reaction conditions or potential modifications to enhance activity.

The synthesis and characterization of this compound also contribute to the broader field of organic chemistry by demonstrating new synthetic strategies for constructing complex cyclic systems. Such methodologies are valuable not only for producing this specific molecule but also for developing general approaches to access other structurally related compounds with diverse applications.

Future research directions may focus on exploring derivatives of 1-Propanol, 2-[(1R,5R)-bicyclo[3.2.0]hept-6-ylamino]-, rel-* with modified functional groups or altered stereochemistry to fine-tune their biological profiles further.* By leveraging modern synthetic techniques and interdisciplinary collaboration between chemists and biologists, this compound holds promise as a versatile tool for both academic research and industrial applications.*